Cas no 1396765-17-5 (N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide)

• Product Name: N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide
• CAS No: 1396765-17-5
• MF: C₁₄H₁₈N₄O₄S
• MW: 338.382121562958
• CID: 5473524
• Update Time: 2025-11-02

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(methylsulfonyl)amino]-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]acetamide
• N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide

• Inchi： 1S/C14H18N4O4S/c1-17(23(3,21)22)9-13(19)15-8-12-10-6-4-5-7-11(10)14(20)18(2)16-12/h4-7H,8-9H2,1-3H3,(H,15,19)
• InChI Key： GSPSELGXUZBUCU-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)N(C)N=1)(=O)CN(C)S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide: A Novel Compound in the Field of Medicinal Chemistry

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide, with the CAS number 1396765-17-5, represents a significant advancement in the development of pharmacologically active compounds. This molecule combines structural elements from heterocyclic frameworks and sulfonamide derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent in the treatment of inflammatory and neurodegenerative disorders, making it a focal point in current medicinal chemistry research.

The phthalazinone core, a key structural feature of this compound, has been extensively studied for its role in modulating enzyme activity and cellular signaling pathways. The 3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl moiety contributes to the molecule's ability to interact with specific target proteins, while the N-methylmethanesulfonamido group enhances its pharmacokinetic properties. These structural elements collectively enable the compound to exhibit unique biological profiles, which are critical for its potential therapeutic applications.

Recent breakthroughs in targeted drug design have underscored the importance of structure-activity relationship (SAR) analysis in optimizing the efficacy and selectivity of compounds like N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide. Researchers have employed advanced computational methods, such as molecular docking and virtual screening, to predict the compound's interactions with key biological targets, including kinases and inflammatory mediators. These computational models have provided valuable insights into the compound's mechanism of action, guiding further experimental validation.

One of the most promising applications of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases. This property has sparked interest in its potential use for treating conditions like rheumatoid arthritis and inflammatory bowel disease, where persistent inflammation plays a central role.

Additionally, the compound has shown promising neuroprotective effects in in vitro and in vivo models of neurodegenerative disorders. Its ability to modulate pathways associated with oxidative stress and protein misfolding suggests potential applications in the treatment of diseases such as Alzheimer's and Parkinson's. These findings align with the growing emphasis on developing multi-target therapies that address the complex pathophysiology of neurodegenerative conditions.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide. Researchers have explored the use of nanocarriers and liposomal formulations to improve its bioavailability and reduce systemic side effects. These delivery strategies are particularly relevant for compounds with poor solubility or limited stability in biological environments, which are common challenges in pharmaceutical development.

The synthetic pathway of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide has been optimized to increase its yield and purity, which are critical for large-scale production. The use of catalytic methods and green chemistry principles has enabled the synthesis of this compound with minimal environmental impact, aligning with the industry's growing focus on sustainable pharmaceutical practices.

Furthermore, the compound's pharmacokinetic profile has been extensively characterized to ensure its safety and efficacy in clinical settings. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. These properties suggest that the compound could be administered orally, which would improve patient compliance and reduce the need for invasive delivery methods.

Emerging research has also explored the anti-cancer potential of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide. Preliminary studies indicate that it may inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. These findings are particularly significant given the increasing demand for novel therapies in oncology, where resistance to existing treatments remains a major challenge.

Despite its promising properties, the development of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide is not without challenges. Researchers are actively addressing issues related to its toxicity profile and drug resistance in long-term therapeutic applications. Ongoing studies aim to refine its molecular structure to enhance its safety and efficacy while minimizing potential side effects.

In conclusion, N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-(N-methylmethanesulfonamido)acetamide represents a groundbreaking compound with broad therapeutic potential. Its unique structural features and biological activities position it as a candidate for the treatment of a wide range of diseases, from inflammatory conditions to neurodegenerative disorders. As research in medicinal chemistry continues to evolve, this compound is likely to play a pivotal role in the development of innovative therapies for unmet medical needs.